2-(2-(2-(3-Cyclopentylureido)thiazol-4-yl)acetamido)benzamide

• IUPAC Name: 2-[[2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C18H21N5O3S/c19-16(25)13-7-3-4-8-14(13)22-15(24)9-12-10-27-18(21-12)23-17(26)20-11-5-1-2-6-11/h3-4,7-8,10-11H,1-2,5-6,9H2,(H2,19,25)(H,22,24)(H2,20,21,23,26)
• InChI Key: CAEMOCGXLUZPGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C18H21N5O3S
• Molecular Weight: 387.5 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

Thiazole derivatives have been synthesized by researchers with variable substituents as target structures, and evaluated for their biological activities. For instance, a series of (2-aminothiazol-4-yl)methylesters were synthesized and investigated for their antitubercular activity.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development Heterocyclic compounds play a significant role in pharmaceutical research due to their biological and pharmacological properties. For instance, thiazole and benzothiazole derivatives are explored for their antimicrobial and antitumor activities. The synthesis of such compounds involves various strategies, including cyclocondensation reactions and 1,3-dipolar cycloaddition, which are key methods in creating new molecules with potential therapeutic applications. For example, the synthesis of 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-triones from 2-(1,3-thiazolidin-2-ylidene)acetamides showcased the utility of thiazole derivatives in constructing new heterocyclic assemblies with significant yields (Obydennov et al., 2017).

Antimicrobial and Antitumor Activities The exploration of new compounds for antimicrobial and antitumor activities is a crucial area of research. For instance, N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides have been synthesized and evaluated for their antimicrobial activities, displaying promising results against various bacterial and fungal strains (Rezki, 2016). Additionally, benzothiazole derivatives have been investigated for their antitumor properties, suggesting the potential of these compounds in cancer research (Nofal et al., 2014).

Enzyme Inhibition Compounds with benzothiazole structures have also been explored for their enzyme inhibitory activities, particularly in the context of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. The investigation of various heterocycles to improve metabolic stability is a testament to the ongoing efforts to optimize therapeutic agents for better efficacy and safety profiles (Stec et al., 2011).

Future Directions

The future directions for research on “2-(2-(2-(3-Cyclopentylureido)thiazol-4-yl)acetamido)benzamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Thiazoles exhibit a wide range of biological activities, making them a promising area for future research.